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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B3054840 Get Quote

An Objective Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparison of experimentally determined and computationally

predicted physicochemical properties of 1-dodecene. The data presented herein is intended to

offer researchers, scientists, and drug development professionals a clear and objective

overview of the accuracy of predictive models against empirical data. All quantitative data is

summarized in structured tables for ease of comparison, and detailed experimental

methodologies for key property measurements are provided.

Data Presentation: A Side-by-Side Comparison
The following table summarizes the experimental and predicted values for key physicochemical

properties of 1-dodecene. Experimental data is sourced from peer-reviewed literature and

chemical databases, while predicted values are derived from computational chemistry models

and quantitative structure-property relationship (QSPR) predictions.
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Property Experimental Value Predicted Value Reference/Method

Density 0.758 g/mL at 20 °C 0.76 g/m3 at 20°C
--INVALID-LINK--, --

INVALID-LINK--[1]

Kinematic Viscosity 1.72 mm²/s at 20 °C Not Available --INVALID-LINK--[2]

Boiling Point 213.8 °C Not Available --INVALID-LINK--[2]

Refractive Index 1.4300 at 20 °C Not Available --INVALID-LINK--[2]

Note: The predicted values from comprehensive QSPR models specific to 1-dodecene were

not readily available in the public domain. The values cited as "predicted" are often

computationally derived estimates from large chemical databases.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide, based on

internationally recognized standards.

1. Density Measurement

The density of 1-dodecene is determined using a digital density meter according to the ASTM

D4052 standard test method.[3]

Apparatus: A digital density meter capable of measuring density with a precision of at least

0.0001 g/cm³. The apparatus includes a U-shaped oscillating sample tube and a system for

electronic excitation, frequency counting, and display.

Procedure:

The instrument is calibrated with dry air and distilled water.

The sample of 1-dodecene is introduced into the oscillating sample tube, ensuring no air

bubbles are present.

The instrument measures the change in the oscillation frequency of the tube caused by

the mass of the sample.
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This frequency change is used to calculate the density of the 1-dodecene sample at the

specified temperature.

2. Viscosity Measurement

The kinematic viscosity of 1-dodecene is determined by measuring the time for a volume of the

liquid to flow under gravity through a calibrated glass capillary viscometer, as outlined in ASTM

D445.[1][4]

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant-

temperature bath, and a stopwatch.

Procedure:

The viscometer is charged with the 1-dodecene sample.

The viscometer is placed in a constant-temperature bath until the sample reaches the test

temperature.

The time taken for the liquid to flow between two marked points on the viscometer is

measured.

The kinematic viscosity is calculated by multiplying the flow time by the calibration

constant of the viscometer.

3. Boiling Point Determination

The boiling point of 1-dodecene is determined using the distillation method described in ASTM

D1078.[5][6][7][8]

Apparatus: A distillation flask, a condenser, a graduated cylinder for receiving the distillate,

and a calibrated thermometer.

Procedure:

A 100 mL sample of 1-dodecene is placed in the distillation flask.

The apparatus is assembled, and heat is applied to the flask.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3054840?utm_src=pdf-body
https://www.benchchem.com/product/b3054840?utm_src=pdf-body
https://wiki.anton-paar.com/en/basic-of-viscometry/astm-d445/
https://store.astm.org/d0445-24.html
https://www.benchchem.com/product/b3054840?utm_src=pdf-body
https://www.benchchem.com/product/b3054840?utm_src=pdf-body
https://store.astm.org/d1078-11r19.html
https://ww2.arb.ca.gov/sites/default/files/barcu/regact/2009/cpmthd310/astmd1078.pdf
https://store.astm.org/d1078-11.html
https://webstore.ansi.org/standards/astm/astmd107801
https://www.benchchem.com/product/b3054840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The temperature at which the first drop of condensate falls from the condenser is recorded

as the initial boiling point.

The distillation is continued, and the temperature is recorded at various percentages of

distilled volume. The boiling point is typically reported at a specific distillation percentage

or as a range.

4. Refractive Index Measurement

The refractive index of 1-dodecene is measured using a refractometer according to the ASTM

D1218 standard.[2][9][10][11]

Apparatus: A calibrated refractometer (e.g., an Abbe refractometer) with a light source and a

temperature-controlled prism.

Procedure:

A few drops of the 1-dodecene sample are placed on the prism of the refractometer.

The prism is closed, and the sample is allowed to come to the specified temperature.

The light source is adjusted, and the refractometer is used to measure the angle at which

the light is refracted.

This measurement is converted to the refractive index of the sample.

Workflow for Property Validation
The following diagram illustrates the logical workflow for the experimental validation of

predicted physicochemical properties.
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Workflow for Experimental Validation of Predicted Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dodecene-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3054840?utm_src=pdf-custom-synthesis
https://wiki.anton-paar.com/en/basic-of-viscometry/astm-d445/
https://store.astm.org/d1218-21.html
https://wiki.anton-paar.com/en/density-and-density-measurement/astm-d4052/
https://store.astm.org/d0445-24.html
https://store.astm.org/d1078-11r19.html
https://ww2.arb.ca.gov/sites/default/files/barcu/regact/2009/cpmthd310/astmd1078.pdf
https://store.astm.org/d1078-11.html
https://webstore.ansi.org/standards/astm/astmd107801
https://img.antpedia.com/standard/pdf/E31/1704/ASTM%20D1218-2002(2007)_402.pdf
https://store.astm.org/d1218-99.html
https://matestlabs.com/test-standards/astm-d1218/
https://www.benchchem.com/product/b3054840#experimental-validation-of-predicted-1-dodecene-properties
https://www.benchchem.com/product/b3054840#experimental-validation-of-predicted-1-dodecene-properties
https://www.benchchem.com/product/b3054840#experimental-validation-of-predicted-1-dodecene-properties
https://www.benchchem.com/product/b3054840#experimental-validation-of-predicted-1-dodecene-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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